Cas no 1132711-33-1 (methyl 4-(7-bromobenzo[c][1,2,5]thiadiazol-4-yl)benzoate)

• Product Name: methyl 4-(7-bromobenzo[c][1,2,5]thiadiazol-4-yl)benzoate
• CAS No: 1132711-33-1
• MF: C₁₄H₉BrN₂O₂S
• MW: 349.202461004257
• CID: 2109438
• PubChem ID: 58315888
• Update Time: 2025-04-21

methyl 4-(7-bromobenzo[c][1,2,5]thiadiazol-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(7-bromobenzo[c][1,2,5]thiadiazol-4-yl)benzoate
• SCHEMBL3499524
• DA-32563
• 1132711-33-1
• OXDRWQAHUMNJBI-UHFFFAOYSA-N
• YSSJ00693

• Inchi： 1S/C14H9BrN2O2S/c1-19-14(18)9-4-2-8(3-5-9)10-6-7-11(15)13-12(10)16-20-17-13/h2-7H,1H3
• InChI Key： OXDRWQAHUMNJBI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C1=NSN=2)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 347.95681Da
• Monoisotopic Mass: 347.95681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters